Cas no 40319-63-9 (2-Chloro-1-(difluoromethoxy)-4-nitrobenzene)

• Product Name: 2-Chloro-1-(difluoromethoxy)-4-nitrobenzene
• CAS No: 40319-63-9
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• MDL: MFCD02720746
• CID: 1069978
• PubChem ID: 2380531
• Update Time: 2025-05-21

2-Chloro-1-(difluoromethoxy)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(difluoromethoxy)-4-nitro-benzene
• 2'-Chlor-4'-nitroformanilid
• 2-Chlor-4-nitrophenyl-difluormethylether
• 2-chloro-1-(difluoromethoxy)-4-nitrobenzene
• 2-chloro-4-nitroformanilide
• Formamide,N-(2-chloro-4-nitrophenyl)
• BS-32404
• 3-Chloro-4-(difluoromethoxy)nitrobenzene
• 40319-63-9
• STL573299
• Benzene, 2-chloro-1-(difluoromethoxy)-4-nitro-
• Z55671932
• MFCD02720746
• DTXSID301262856
• CS-0213019
• F88235
• SB85550
• EN300-229006
• AKOS015922371
• BBL038126
• 2-Chloro-1-(difluoromethoxy)-4-nitrobenzene

• MDL： MFCD02720746
• Inchi： 1S/C7H4ClF2NO3/c8-5-3-4(11(12)13)1-2-6(5)14-7(9)10/h1-3,7H
• InChI Key： DRDNYKQKDUMFOX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.98500
• Monoisotopic Mass: 222.9847770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 3.37280

Additional information on 2-Chloro-1-(difluoromethoxy)-4-nitrobenzene

Comprehensive Overview of 2-Chloro-1-(difluoromethoxy)-4-nitrobenzene (CAS No. 40319-63-9): Properties, Applications, and Industry Insights

2-Chloro-1-(difluoromethoxy)-4-nitrobenzene (CAS No. 40319-63-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrobenzene derivative combines a chloro substituent, a difluoromethoxy group, and a nitro functional group, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₇H₄ClF₂NO₃, reflects a balance of reactivity and stability, ideal for controlled chemical transformations.

In recent years, the demand for fluorinated aromatic compounds like 2-Chloro-1-(difluoromethoxy)-4-nitrobenzene has surged, driven by their applications in drug discovery. Researchers highlight its role in developing metabolic enzyme inhibitors and bioactive scaffolds, aligning with trends in personalized medicine. The compound’s electron-withdrawing groups enhance its utility in nucleophilic substitution reactions, a frequent query in organic chemistry forums. Notably, its CAS No. 40319-63-9 is often searched alongside terms like "synthetic routes" and "patent literature," indicating strong industrial interest.

From a synthetic perspective, the difluoromethoxy moiety in 2-Chloro-1-(difluoromethoxy)-4-nitrobenzene offers improved metabolic stability compared to non-fluorinated analogs—a hot topic in medicinal chemistry. This property addresses common challenges in drug design, such as oxidative degradation and bioavailability, frequently discussed in pharmaceutical webinars. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for regulatory compliance in GMP environments.

Environmental and safety profiles of CAS No. 40319-63-9 are also trending in ESG-focused discussions. While not classified as hazardous under major regulatory frameworks, its handling requires standard laboratory precautions. Users often search for "green synthesis methods" for such compounds, reflecting the industry’s shift toward sustainable chemistry. Recent publications explore catalytic approaches to reduce waste generation during its production.

The agrochemical sector values 2-Chloro-1-(difluoromethoxy)-4-nitrobenzene as a precursor for herbicide intermediates. Its nitro-aromatic structure enables selective herbicidal activity, a feature highlighted in crop protection research. Patent analyses reveal growing IP filings involving this compound, particularly in Asia-Pacific markets, correlating with searches for "agricultural chemical patents" and "novel pesticide formulations."

Storage recommendations for CAS No. 40319-63-9 emphasize protection from light and moisture, with stability data showing no decomposition under recommended conditions. These practical details are frequently requested in chemical supplier FAQs. The compound’s crystalline form and solubility profiles (soluble in DMSO, acetone) make it compatible with high-throughput screening platforms—a key consideration for drug discovery teams.

Emerging applications in material science are also noteworthy. The compound’s aromatic fluorine content contributes to dielectric properties in specialty polymers, a niche explored in advanced electronics research. This multidisciplinary relevance explains its appearance in searches combining "electronic materials" with "fluorinated building blocks."

In summary, 2-Chloro-1-(difluoromethoxy)-4-nitrobenzene (CAS No. 40319-63-9) represents a convergence point for multiple industries. Its synthesis optimization, application patents, and environmental footprint remain active discussion areas, ensuring sustained academic and commercial interest in this structurally intriguing molecule.